Cas no 19163-50-9 (Ethyl 5-methylthiophene-3-carboxylate)

• Product Name: Ethyl 5-methylthiophene-3-carboxylate
• CAS No: 19163-50-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1088630
• PubChem ID: 21761179
• Update Time: 2025-04-20

Ethyl 5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methylthiophene-3-carboxylate
• 3-THIOPHENECARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER
• 5-methyl-3-Thiophenecarboxylic acid ethyl ester
• LogP
• AKOS015899904
• Ethyl5-methylthiophene-3-carboxylate
• 19163-50-9
• DTXSID30617741

• Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-4-6(2)11-5-7/h4-5H,3H2,1-2H3
• InChI Key： KXMVJUWLVDFRKK-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C=C1C

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives